![molecular formula C8H12O B3041920 Spiro[3.4]octan-2-one CAS No. 41463-77-8](/img/structure/B3041920.png)
Spiro[3.4]octan-2-one
Overview
Description
Spiro[3.4]octan-2-one is a chemical compound with the CAS Number: 41463-77-8 . It has a linear formula of C8H12O . The IUPAC name for this compound is spiro[3.4]octan-2-one .
Molecular Structure Analysis
The molecular weight of Spiro[3.4]octan-2-one is 124.18 . The InChI code for this compound is 1S/C8H12O/c9-7-5-8(6-7)3-1-2-4-8/h1-6H2 .Scientific Research Applications
Photoelectron Spectroscopy and Orbital Interactions
- Spiro[3.4]octane and its derivatives have been studied for their unique orbital interactions through photoelectron spectroscopy. The studies reveal insights into the conjugative interactions between π-orbitals and cyclobutane-orbitals in these compounds, providing a deeper understanding of their electronic structure (Bischof, Gleiter, Meijere, & Meyer, 1974).
Synthesis and Structural Analysis
- Research has focused on the synthesis of spiro[3.4]octan-2-one derivatives and analyzing their structural properties. For example, the synthesis of 6‐oxa‐spiro[3.4]octan‐1‐one derivatives through diazochroman-4-one and alkene demonstrates the potential for creating rigid skeleton structures with spirocyclic oxygen-containing features (Xiao, Zhang, Du, & Ma, 2018).
Conformational Studies
- Gas-phase studies using microwave spectroscopy and molecular mechanics calculations have been conducted on 1-oxa-spiro[2.5]octane, a related compound, to understand its conformational behavior and the effects of spiro substitution on the cyclohexane ring. This type of research helps in understanding the stability and behavior of such compounds in different states (Boulebnane, Roussy, & Iratçabal, 1988).
Chemical Reactivity and Properties
- Studies have also been conducted on the chemical properties and reactivity of spiro[3.4]octan-2-one derivatives, such as their thermodynamic stability and potential for chemical transformations. For instance, research on the thermal rearrangement of Spiro[3.4]octa-5,7-diene provides insights into the kinetic parameters and reaction mechanisms of these compounds (Meijere & Meyer, 1977).
Catalytic and Synthetic Applications
- The use of spiro[3.4]octan-2-one derivatives in synthetic chemistry, particularly in catalysis, has been explored. For example, the study on a new dual basic ionic liquid promoted synthesis of spiro[naphthalene-2,5′-pyrimidine]-4-carbonitrile showcases the role of these compounds in facilitating eco-friendly synthesis processes (Gaikwad et al., 2018).
Safety and Hazards
properties
IUPAC Name |
spiro[3.4]octan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O/c9-7-5-8(6-7)3-1-2-4-8/h1-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUMOUPJTIVALZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC(=O)C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[3.4]octan-2-one | |
CAS RN |
41463-77-8 |
Source
|
| Record name | spiro[3.4]octan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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